Cas no 838824-10-5 (Ethanethioamide,N-5-thiazolyl-)

• Product name: Ethanethioamide,N-5-thiazolyl-
• CAS No: 838824-10-5
• MF: C₅H₆N₂S₂
• MW: 158.244537830353
• CID: 716211

Ethanethioamide,N-5-thiazolyl- Chemical and Physical Properties

Names and Identifiers

• Ethanethioamide,N-5-thiazolyl-
• Ethanethioamide, N-5-thiazolyl-

• Inchi： 1S/C5H6N2S2/c1-4(8)7-5-2-6-3-9-5/h2-3H,1H3,(H,7,8)
• InChI Key： GUGVGCBYMALECO-UHFFFAOYSA-N
• SMILES： C(=S)(NC1SC=NC=1)C

Computed Properties

• Exact Mass: 157.997
• Monoisotopic Mass: 157.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2A^2